Cas no 221899-21-4 (Macrocarpal N)
Macrocarpal N is a naturally occurring phloroglucinol derivative isolated from Eucalyptus species, particularly Eucalyptus globulus. This compound exhibits notable biological activity, including antimicrobial and anti-inflammatory properties, making it valuable for pharmaceutical and cosmetic research. Its unique structure, featuring a macrocyclic diterpene framework, contributes to its selective interaction with microbial cell membranes and enzymatic pathways. Macrocarpal N is also studied for its potential role in inhibiting biofilm formation and modulating oxidative stress responses. With high purity and stability, it serves as a reliable reference standard in analytical applications. Its multifunctional profile positions it as a promising candidate for therapeutic and industrial applications.
Macrocarpal N structure
Product Name:Macrocarpal N
CAS No:221899-21-4
MF:C28H38O7
MW:486.59712934494
CID:837404
PubChem ID:137795376
Update Time:2025-06-09
Macrocarpal N Chemical and Physical Properties
Names and Identifiers
-
- Macrocarpal N
- 5-[(1S)-1-{(1R,2R)-2-[(1R,3R)-2,2-Dimethyl-3-(3-oxobutyl)cyclopro pyl]-1-methyl-3-oxocyclopentyl}-3-methylbutyl]-2,4,6-trihydroxyis ophthalaldehyde
- Macrocarpal AM 1
- 172617-99-1
- (+)-Macrocarpal N; Macrocarpal N
- 221899-21-4
- [ "" ]
- CHEMBL3903724
- CID 91895404
- FS-10058
- 5-[(1S)-1-[(1R,2R)-2-[(1R,3R)-2,2-DIMETHYL-3-(3-OXOBUTYL)CYCLOPROPYL]-1-METHYL-3-OXOCYCLOPENTYL]-3-METHYLBUTYL]-2,4,6-TRIHYDROXYBENZENE-1,3-DICARBALDEHYDE
- AKOS032961719
-
- Inchi： 1S/C28H38O7/c1-14(2)11-19(21-25(34)16(12-29)24(33)17(13-30)26(21)35)28(6)10-9-20(32)23(28)22-18(27(22,4)5)8-7-15(3)31/h12-14,18-19,22-23,33-35H,7-11H2,1-6H3/t18?,19?,22?,23?,28-/m1/s1
- InChI Key： KGPNGYABEKLGJP-MPYWHCFBSA-N
- SMILES： O=C1CC[C@](C)(C(C2C(=C(C=O)C(=C(C=O)C=2O)O)O)CC(C)C)C1C1C(CCC(C)=O)C1(C)C
Computed Properties
- Exact Mass: 486.26200
- Monoisotopic Mass: 486.262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 813
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129A^2
- XLogP3: 4.8
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 559.7±50.0 °C at 760 mmHg
- Flash Point: 306.3±26.6 °C
- PSA: 128.97000
- LogP: 5.18490
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
Macrocarpal N Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Macrocarpal N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M97220-5mg |
5-[(1S)-1-{(1R,2R)-2-[(1R,3R)-2,2-Dimethyl-3-(3-oxobutyl)cyclopro pyl]-1-methyl-3-oxocyclopentyl}-3-methylbutyl]-2,4,6-trihydroxyis ophthalaldehyde |
221899-21-4 | 5mg |
¥5600.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4483-1 mg |
Macrocarpal N |
221899-21-4 | 1mg |
￥2835.00 | 2022-04-26 | ||
| ChemFaces | CFN99008-5mg |
Macrocarpal N |
221899-21-4 | >=98% | 5mg |
$318 | 2023-09-19 | |
| TargetMol Chemicals | TN4483-5mg |
Macrocarpal N |
221899-21-4 | 5mg |
￥ 4420 | 2024-07-19 | ||
| TargetMol Chemicals | TN4483-5 mg |
Macrocarpal N |
221899-21-4 | 98% | 5mg |
￥ 4,420 | 2023-07-10 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4483-1 mL * 10 mM (in DMSO) |
Macrocarpal N |
221899-21-4 | 1 mL * 10 mM (in DMSO) |
￥ 4520 | 2023-09-07 | ||
| A2B Chem LLC | AF65887-1mg |
Macrocarpal N |
221899-21-4 | 97.5% | 1mg |
$699.00 | 2024-04-20 | |
| A2B Chem LLC | AF65887-5mg |
Macrocarpal N |
221899-21-4 | 97 | 5mg |
$785.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4483-1 ml * 10 mm |
Macrocarpal N |
221899-21-4 | 1 ml * 10 mm |
￥ 4520 | 2024-07-19 |
Macrocarpal N Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
221899-21-4 (Macrocarpal N) Related Products
- 172617-99-1(1,3-Benzenedicarboxaldehyde,5-[(1S)-1-[(1R)-2-[(1R,3R)-2,2-dimethyl-3-(3-oxobutyl)cyclopropyl]-1-methyl-3-oxocyclopentyl]-3-methylbutyl]-2,4,6-trihydroxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent